Cas no 89879-08-3 (Acetic acid, chloro(propylcyclopropylidene)-, methyl ester)
89879-08-3 structure
Product Name:Acetic acid, chloro(propylcyclopropylidene)-, methyl ester
CAS No:89879-08-3
MF:C9H13ClO2
MW:188.651322126389
CID:586077
PubChem ID:71326722
Update Time:2025-04-19
Acetic acid, chloro(propylcyclopropylidene)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, chloro(propylcyclopropylidene)-, methyl ester
- methyl 2-chloro-2-(2-propylcyclopropylidene)acetate
- 89879-08-3
- Methyl chloro(2-propylcyclopropylidene)acetate
- DTXSID00755861
-
- Inchi: 1S/C9H13ClO2/c1-3-4-6-5-7(6)8(10)9(11)12-2/h6H,3-5H2,1-2H3
- InChI Key: QUBDCPBPXCVMFA-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OC)=C1CC1CCC
Computed Properties
- Exact Mass: 188.0604073g/mol
- Monoisotopic Mass: 188.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
Acetic acid, chloro(propylcyclopropylidene)-, methyl ester Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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